Cas no 2566432-39-9 (Benzene, 2-​bromo-​4-​chloro-​1-​[(4-​methoxyphenyl)​methoxy]​-)

• Product Name: Benzene, 2-​bromo-​4-​chloro-​1-​[(4-​methoxyphenyl)​methoxy]​-
• CAS No: 2566432-39-9
• MF: C₁₄H₁₂BrClO₂
• MW: 327.60
• CID: 5077032
• Update Time: 2026-03-01

Benzene, 2-​bromo-​4-​chloro-​1-​[(4-​methoxyphenyl)​methoxy]​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-​bromo-​4-​chloro-​1-​[(4-​methoxyphenyl)​methoxy]​-

• Inchi： 1S/C14H12BrClO2/c1-17-12-5-2-10(3-6-12)9-18-14-7-4-11(16)8-13(14)15/h2-8H,9H2,1H3
• InChI Key： GHIRWOZYMHJIBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(Br)=C(C=C1)OCC1C=CC(OC)=CC=1

Additional information on Benzene, 2-​bromo-​4-​chloro-​1-​[(4-​methoxyphenyl)​methoxy]​-

Recent Advances in the Study of Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]- and Its Implications in Chemical Biology and Medicine

The compound Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]- (CAS: 2566432-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromo- and chloro-substituted benzene ring coupled with a methoxyphenylmethoxy group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its mechanism of action and potential uses in drug development.

One of the key areas of research has been the synthesis and optimization of Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which not only enhanced the efficiency of the synthesis but also reduced the formation of by-products. This advancement is critical for further pharmacological evaluations and potential commercialization.

In addition to its synthetic improvements, the biological activities of Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]- have been extensively investigated. Preliminary in vitro studies have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations have revealed that the compound exhibits high binding affinity to certain protein targets, which could explain its observed bioactivity. These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which highlighted the compound's selectivity and low cytotoxicity in human cell lines.

Another significant development is the exploration of Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]- in cancer research. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound induces apoptosis in several cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. These results position the compound as a potential candidate for further development in oncology, especially for treating drug-resistant cancers.

Despite these promising findings, challenges remain in the clinical translation of Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]-. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is also investigating its potential off-target effects and long-term safety profile, which are crucial for its progression into preclinical trials.

In conclusion, Benzene, 2-bromo-4-chloro-1-[(4-methoxyphenyl)methoxy]- (CAS: 2566432-39-9) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action to fully realize its clinical potential.